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Compound of Interest

Compound Name: Dodecyl vinyl ether

Cat. No.: B1584983 Get Quote

An In-depth Technical Guide to Dodecyl Vinyl Ether

Introduction
Dodecyl vinyl ether, also known as 1-(vinyloxy)dodecane or lauryl vinyl ether, is an organic

compound with the chemical formula C₁₄H₂₈O.[1] It is a clear, colorless to pale yellow liquid

with a mild odor.[1] Structurally, it consists of a long, hydrophobic dodecyl alkyl chain attached

to a reactive vinyl ether group.[1] This bifunctional nature makes it a valuable monomer in the

synthesis of specialty polymers and copolymers, where it imparts properties such as flexibility,

hydrophobicity, and chemical resistance.[1] Its applications span various industries, including

the production of coatings, adhesives, sealants, and surfactants.[1]

Chemical Structure and Identifiers
The structure of dodecyl vinyl ether is characterized by a dodecyl group linked to an oxygen

atom, which is in turn double-bonded to a vinyl group.

CH3(CH2)10CH2-O-CH=CH2
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Caption: 2D structure of Dodecyl Vinyl Ether.

Table 1: Chemical Identifiers for Dodecyl Vinyl Ether

Identifier Value

CAS Number 765-14-0[2][3][4][5][6][7][8][9]

Molecular Formula C₁₄H₂₈O[1][3][4][5][6][9][10]

Molecular Weight 212.37 g/mol [2][3][4][5][6][7][8][9]

IUPAC Name 1-(Vinyloxy)dodecane[1][3][4][6]

Synonyms
Lauryl vinyl ether, 1-(Ethenyloxy)dodecane[2][3]

[4][6]

SMILES String CCCCCCCCCCCCOC=C[2][10]

InChI Key LAYAKLSFVAPMEL-UHFFFAOYSA-N[2][3][10]

Physicochemical Properties
Dodecyl vinyl ether is insoluble in water but soluble in many organic solvents.[1] Its key

physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of Dodecyl Vinyl Ether
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Property Value

Physical Form Liquid[1][2][3]

Color Clear, colorless to pale yellow[1]

Boiling Point 117-120 °C (lit.)[2][3][4][6][7]

Density 0.817 g/mL at 25 °C (lit.)[2][3][4][6][7]

Refractive Index (n20/D) 1.4382 (lit.)[2][3][4][6]

Flash Point >113 °C (>235.4 °F) - closed cup[2]

Vapor Pressure 0.252 Pa at 20 °C[3][4][6]

logP 6.5 at 23 °C[3][4][6]

Spectroscopic Properties
The spectroscopic properties of dodecyl vinyl ether are consistent with its chemical structure,

containing both a long alkyl chain and a vinyl ether moiety.

Table 3: Expected Spectroscopic Data for Dodecyl Vinyl Ether

Spectroscopy Expected Peaks

¹H NMR

Chemical shifts (δ) in the range of 3.4-4.5 ppm

for protons on the carbon adjacent to the ether

oxygen.[11]

¹³C NMR
Chemical shifts (δ) in the range of 50-80 ppm for

carbon atoms adjacent to the ether oxygen.[11]

IR Spectroscopy
C-O single bond stretching absorption in the

range of 1050-1150 cm⁻¹.[11]

Experimental Protocols
Synthesis of Dodecyl Vinyl Ether
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A common method for the synthesis of vinyl ethers is the reaction of an alcohol with acetylene.

[12] In the case of dodecyl vinyl ether, this would involve the reaction of 1-dodecanol with

acetylene, often in the presence of a catalyst.[12] Another approach is through an iridium-

catalyzed vinyl transfer from a vinyl ester to an alcohol.[13]
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Caption: General workflow for the synthesis of Dodecyl Vinyl Ether.

Cationic Polymerization of Dodecyl Vinyl Ether
Dodecyl vinyl ether can undergo cationic polymerization to form poly(dodecyl vinyl ether).
This process is typically initiated by a cationic initiator in a suitable solvent. The polymerization

proceeds via the addition of monomer units to the growing cationic chain end.
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Caption: Logical workflow for the cationic polymerization of Dodecyl Vinyl Ether.

Applications
The unique properties of dodecyl vinyl ether make it a versatile compound in various

industrial applications:

Polymer and Copolymer Production: It is used as a monomer or comonomer to produce

specialty polymers with enhanced hydrophobicity, flexibility, and low water absorption,

suitable for coatings, sealants, and adhesives.[1]

Coatings and Surface Treatments: It is incorporated into coating formulations to improve

water repellency, durability, and chemical resistance, particularly for protective coatings in

the automotive, marine, and construction sectors.[1]
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Adhesives and Sealants: Dodecyl vinyl ether enhances the flexibility and adhesion of

adhesive and sealant formulations, enabling strong bonds on diverse substrates like metals,

plastics, and ceramics.[1]

Surfactants and Emulsifiers: The long hydrophobic alkyl chain allows for its use in the

synthesis of surfactants and emulsifiers for creating stable emulsions in personal care and

cleaning products.[1]

Industrial and Specialty Chemicals: It serves as an intermediate in the synthesis of other

specialty chemicals, especially for creating modified polymers with hydrophobic

characteristics.[1]

Safety Information
Dodecyl vinyl ether is a combustible liquid and requires appropriate handling and storage.[2]

Table 4: Safety and Hazard Information for Dodecyl Vinyl Ether

Hazard Information Details

GHS Hazard Statements
H413: May cause long lasting harmful effects to

aquatic life.[2]

GHS Precautionary Statements

P273: Avoid release to the environment.[2]

[14]P501: Dispose of contents/container in

accordance with local regulations.[2]

Hazard Classifications Aquatic Chronic 4[2]

Storage Class 10 - Combustible liquids[2]

WGK (Germany) 3 - highly hazardous to water[2][3][4][6]

Acute Toxicity LD50 Oral - Rat - female - > 2,000 mg/kg[14]

Personal Protective Equipment
Eyeshields, Gloves, multi-purpose combination

respirator cartridge (US)[2]

In case of exposure, standard first-aid measures should be followed, such as moving to fresh

air after inhalation, rinsing skin and eyes with water, and seeking medical attention if symptoms
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persist.[14] For firefighting, foam, carbon dioxide, or dry powder are suitable extinguishing

media.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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